Cas no 6259-05-8 (4,4'-diamino-3,3'-dimethoxytriphenylmethane)

• Product Name: 4,4'-diamino-3,3'-dimethoxytriphenylmethane
• CAS No: 6259-05-8
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 956913
• PubChem ID: 13184835
• Update Time: 2025-04-19

4,4'-diamino-3,3'-dimethoxytriphenylmethane Chemical and Physical Properties

Names and Identifiers

• 4,4'-diamino-3,3'-dimethoxytriphenylmethane
• 3,3'-dimethoxy-4,4'-diaminotriphenylmethane;Bis-(3-methoxy-4-aminophenyl)-phenylmethane;3.3'-Dijod-azobenzol;Bis-(3-jod-phenyl)-diazen;bis-(3-iodo-phenyl)-diazene;Diazene,bis(3-iodophenyl);
• SCHEMBL746045
• 6259-05-8

• Inchi： 1S/C21H22N2O2/c1-24-19-12-15(8-10-17(19)22)21(14-6-4-3-5-7-14)16-9-11-18(23)20(13-16)25-2/h3-13,21H,22-23H2,1-2H3
• InChI Key： MLYNBXBOZUQBFW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C1C=CC=CC=1)C1C=CC(=C(C=1)OC)N)N

Computed Properties

• Exact Mass: 334.16800
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.50000
• LogP: 5.21080